Aniline, 4,4'-(nonamethylenedioxy)DI-, dihydrochloride
Overview
Description
Aniline, 4,4'-(nonamethylenedioxy)di-, dihydrochloride is a bioactive chemical.
Scientific Research Applications
Polymer Science and Materials Chemistry:
- Polyurethane Cationomers Synthesis: Aniline derivatives are used in synthesizing polyurethane cationomers with fluorescent properties, involving intramolecular proton transfer in salicylideneanil structures (Buruianǎ et al., 2005).
- Hydroxyl-Terminated Polybutadiene and Tolylene Diisocyanate Polyurethanes: Aniline derivatives contribute to the synthesis of polyurethanes with specific mechanical properties, using different chain extenders (Zawadzki & Akcelrud, 1997).
- Nonlinear Optical Applications: Schiff bases of aniline derivatives have been synthesized for use in nonlinear optics, highlighting their potential in advanced material applications (Bagheri & Entezami, 2002).
Chemical Synthesis and Characterization:
- Derivatives Synthesis: Aniline derivatives are key in synthesizing compounds with potential applications in chemistry and material science, such as tetrylenes chelated by hybrid amido-amino ligands (Vaňkátová et al., 2011).
- Crystal Engineering: The use of anilic acids in crystal engineering shows the versatility of aniline derivatives in forming supramolecular structures (Zaman, Tomura, & Yamashita, 2001).
Environmental Studies:
- Aniline By-Products in Water Treatment: Studies on the by-products of aniline derivatives during water treatment processes reveal insights into environmental impact and treatment methodologies (Sarasa et al., 2002).
Toxicology and Safety:
- Endocrine Disruption Studies: Aniline derivatives have been studied for their potential endocrine-disrupting effects, providing critical information for environmental and health safety (Bhuiyan et al., 2019).
Analytical Techniques:
- Identification and Quantification in Biological Samples: Techniques have been developed for identifying and quantifying aniline derivatives in biological samples, crucial for both environmental monitoring and toxicology studies (Dasgupta, 1998).
properties
CAS RN |
110684-98-5 |
|---|---|
Product Name |
Aniline, 4,4'-(nonamethylenedioxy)DI-, dihydrochloride |
Molecular Formula |
C21H32Cl2N2O2 |
Molecular Weight |
415.4 g/mol |
IUPAC Name |
[4-[9-(4-azaniumylphenoxy)nonoxy]phenyl]azanium;dichloride |
InChI |
InChI=1S/C21H30N2O2.2ClH/c22-18-8-12-20(13-9-18)24-16-6-4-2-1-3-5-7-17-25-21-14-10-19(23)11-15-21;;/h8-15H,1-7,16-17,22-23H2;2*1H |
InChI Key |
HPGDFSDTPKGKOK-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1[NH3+])OCCCCCCCCCOC2=CC=C(C=C2)[NH3+].[Cl-].[Cl-] |
Canonical SMILES |
C1=CC(=CC=C1[NH3+])OCCCCCCCCCOC2=CC=C(C=C2)[NH3+].[Cl-].[Cl-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Aniline, 4,4'-(nonamethylenedioxy)di-, dihydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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